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Compound of Interest

Compound Name: Magnesium lactate dihydrate

Cat. No.: B1143257 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of magnesium
lactate dihydrate in various organic solvents. Due to the limited availability of precise

quantitative data in publicly accessible literature, this document focuses on compiling

qualitative descriptions from reputable sources and presenting a standardized experimental

protocol for determining solubility. This guide is intended to be a valuable resource for

researchers and professionals in drug development and formulation who require information on

the solubility characteristics of this compound.

Overview of Magnesium Lactate Dihydrate
Magnesium lactate dihydrate is the magnesium salt of lactic acid, commonly used as a

mineral supplement and a food additive. Its solubility is a critical physicochemical property that

influences its bioavailability, formulation, and manufacturing processes. While its solubility in

aqueous solutions is well-documented, its behavior in organic solvents is less characterized.

Solubility Data
Comprehensive searches of scientific databases and chemical supplier information reveal a

consensus on the qualitative solubility of magnesium lactate dihydrate in ethanol. However,

specific quantitative data for a range of organic solvents is not readily available. The following

table summarizes the existing information.
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Organic Solvent Temperature (°C) Solubility

Ethanol (96%) Not Specified
Practically Insoluble[1][2][3][4]

[5][6][7][8][9]

Ethanol Not Specified Partially Soluble[10]

Note: The term "practically insoluble" as defined by the European Pharmacopoeia indicates

that more than 10,000 parts of solvent are required to dissolve one part of solute.

Experimental Protocol for Solubility Determination
The following is a detailed, generalized experimental protocol for determining the solubility of a

compound like magnesium lactate dihydrate in an organic solvent. This method is based on

the widely accepted shake-flask technique.

Objective: To determine the equilibrium solubility of magnesium lactate dihydrate in a specific

organic solvent at a controlled temperature.

Materials:

Magnesium Lactate Dihydrate (analytical grade)

Selected Organic Solvent (e.g., methanol, ethanol, acetone, isopropanol) of high purity

Thermostatically controlled shaker or water bath

Calibrated thermometer

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Vials with screw caps
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Analytical instrumentation for concentration analysis (e.g., HPLC, UV-Vis Spectrophotometer,

or Atomic Absorption Spectroscopy for magnesium ion analysis)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of magnesium lactate dihydrate to a series of vials containing a

known volume of the organic solvent. The excess solid is crucial to ensure that equilibrium

with the solid phase is achieved.

Securely cap the vials to prevent solvent evaporation.

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C or 37 °C).

Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure

equilibrium is reached. Preliminary studies may be required to determine the optimal

equilibration time.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed at the controlled

temperature for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a pipette or syringe.

Immediately filter the sample through a syringe filter into a clean, dry vial to remove any

undissolved solid particles. This step is critical to prevent overestimation of the solubility.

Analysis of Solute Concentration:

Accurately dilute the filtered sample with a suitable solvent to a concentration within the

calibrated range of the analytical instrument.

Analyze the concentration of magnesium lactate dihydrate in the diluted sample using a

validated analytical method.
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HPLC: High-Performance Liquid Chromatography can be used to quantify the lactate

ion.

UV-Vis Spectrophotometry: If the molecule has a suitable chromophore, UV-Vis

spectrophotometry can be employed.

Atomic Absorption Spectroscopy (AAS): This method is suitable for accurately

determining the concentration of magnesium ions.

Prepare a calibration curve using standard solutions of known concentrations of

magnesium lactate dihydrate.

Data Calculation and Reporting:

Calculate the concentration of magnesium lactate dihydrate in the original undiluted

sample based on the dilution factor.

Express the solubility in appropriate units, such as mg/mL, g/100 mL, or mol/L.

The experiment should be performed in triplicate to ensure the reproducibility of the

results.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Preparation of Saturated Solution

Sample Collection

Analysis

Result

Add excess solute to solvent

Equilibrate at constant temperature with agitation

Allow solid to settle

Withdraw supernatant

Filter the sample

Dilute the sample

Analyze concentration (e.g., HPLC, AAS)

Calculate and report solubility
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Caption: Experimental workflow for determining the solubility of magnesium lactate dihydrate.
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Conclusion
While quantitative data on the solubility of magnesium lactate dihydrate in a wide array of

organic solvents is scarce in existing literature, the consistent reporting of its practical

insolubility in ethanol provides a foundational understanding for formulation scientists. The

provided experimental protocol offers a robust framework for researchers to determine the

solubility in specific solvents of interest, thereby generating the necessary data for their drug

development programs. Future research in this area would be highly beneficial to the

pharmaceutical community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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